Cas no 171070-36-3 (methyl (3R)-3-(furan-3-yl)-3-hydroxypropanoate)

• Product Name: methyl (3R)-3-(furan-3-yl)-3-hydroxypropanoate
• CAS No: 171070-36-3
• MF: C₈H₁₀O₄
• MW: 170.162602901459
• CID: 5869757
• PubChem ID: 15213378
• Update Time: 2025-06-08

methyl (3R)-3-(furan-3-yl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-(furan-3-yl)-3-hydroxypropanoate
• 171070-36-3
• EN300-1855728

• Inchi： 1S/C8H10O4/c1-11-8(10)4-7(9)6-2-3-12-5-6/h2-3,5,7,9H,4H2,1H3/t7-/m1/s1
• InChI Key： KMIQGRICEXOWGC-SSDOTTSWSA-N
• SMILES： O[C@@H](C1=COC=C1)CC(=O)OC

Computed Properties

• Exact Mass: 170.05790880g/mol
• Monoisotopic Mass: 170.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 59.7Ų

Additional information on methyl (3R)-3-(furan-3-yl)-3-hydroxypropanoate

Methyl (3R)-3-(Furan-3-yl)-3-hydroxypropanoate: A Comprehensive Overview

Methyl (3R)-3-(furan-3-yl)-3-hydroxypropanoate (CAS No. 171070-36-3) is a chiral organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a furan ring and a hydroxy group, which contribute to its potential biological activities and applications.

The chemical structure of methyl (3R)-3-(furan-3-yl)-3-hydroxypropanoate consists of a methyl ester group, a furan ring, and a hydroxy group attached to a chiral carbon center. The presence of the chiral center at the C-3 position imparts enantiomeric specificity, which is crucial for its biological activity. The furan ring, known for its aromatic properties, adds to the compound's stability and reactivity.

Recent studies have highlighted the potential of methyl (3R)-3-(furan-3-yl)-3-hydroxypropanoate in various therapeutic areas. One notable application is in the development of anti-inflammatory drugs. Research has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, methyl (3R)-3-(furan-3-yl)-3-hydroxypropanoate has also been investigated for its potential as an antioxidant. Studies have demonstrated that this compound can effectively scavenge free radicals and protect cells from oxidative damage. This property is particularly relevant in the context of neurodegenerative diseases, where oxidative stress plays a significant role in disease progression.

The pharmacokinetic properties of methyl (3R)-3-(furan-3-yl)-3-hydroxypropanoate have been extensively studied to understand its behavior in biological systems. Research has shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration. Its stability in physiological conditions and low toxicity further enhance its potential as a therapeutic agent.

Furthermore, the synthetic methods for producing methyl (3R)-3-(furan-3-yl)-3-hydroxypropanoate have been optimized to ensure high yields and enantiomeric purity. One common approach involves the asymmetric synthesis of the chiral center using chiral catalysts or auxiliaries. This ensures that the desired enantiomer is produced with high efficiency and purity, which is essential for pharmaceutical applications.

The biological activity of methyl (3R)-3-(furan-3-yl)-3-hydroxypropanoate has been evaluated through various in vitro and in vivo models. In cell-based assays, this compound has shown significant inhibition of inflammatory markers and protection against oxidative stress. Animal studies have further confirmed its therapeutic potential by demonstrating reduced inflammation and improved disease outcomes in models of arthritis and neurodegeneration.

In conclusion, methyl (3R)-3-(furan-3-yl)-3-hydroxypropanoate (CAS No. 171070-36-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, coupled with its favorable pharmacokinetic properties, makes it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to explore its full potential in various disease models, paving the way for new therapeutic interventions.